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Compound of Interest

Compound Name: 4-Chloro-3-methylbut-1-yne

Cat. No.: B15366206 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and reactivity of 4-Chloro-3-methylbut-1-yne. The information is intended to support

researchers and professionals in the fields of organic synthesis, medicinal chemistry, and

materials science.

Chemical Identity and Properties
4-Chloro-3-methylbut-1-yne is a halogenated alkyne with the IUPAC name 4-chloro-3-
methylbut-1-yne.[1] Its chemical structure consists of a butyne backbone with a methyl group

at the third carbon and a chlorine atom at the fourth carbon. The terminal alkyne group makes it

a versatile building block in organic synthesis.

Chemical Structure and Identifiers
IUPAC Name: 4-chloro-3-methylbut-1-yne

CAS Number: 63150-17-4[1][2][3]

Molecular Formula: C₅H₇Cl[1]

Molecular Weight: 102.56 g/mol

SMILES: CC(CCl)C#C
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Physicochemical Properties
A summary of the key physicochemical properties of 4-Chloro-3-methylbut-1-yne is presented

in Table 1.

Property Value Source

Molecular Weight 102.56 g/mol PubChem

Boiling Point 108.8 °C at 760 mmHg ChemSrc

Density 0.962 g/cm³ ChemSrc

Flash Point 15.6 °C ChemSrc

Refractive Index 1.435 ChemSrc

XLogP3 1.7 PubChem

Note: Some physical properties are predicted and may vary slightly from experimental values.

Spectroscopic Data
Detailed experimental spectroscopic data for 4-Chloro-3-methylbut-1-yne is not readily

available in public databases. However, the expected NMR signals can be predicted based on

its structure:

¹H NMR: Expected signals would include a doublet for the methyl protons, a multiplet for the

methine proton, a doublet for the methylene protons adjacent to the chlorine, and a singlet

for the acetylenic proton.

¹³C NMR: Expected signals would correspond to the five distinct carbon atoms: the two sp-

hybridized carbons of the alkyne, the chiral methine carbon, the methyl carbon, and the

chloromethyl carbon.

Synthesis of 4-Chloro-3-methylbut-1-yne
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The synthesis of 4-Chloro-3-methylbut-1-yne can be achieved through several methods,

primarily involving the chlorination of a suitable precursor.[4]

Representative Experimental Protocol: Chlorination of 3-
Methyl-1-butyne
This protocol is a representative procedure based on general methods for the allylic and

propargylic chlorination of hydrocarbons.

Objective: To synthesize 4-Chloro-3-methylbut-1-yne from 3-Methyl-1-butyne.

Reagents:

3-Methyl-1-butyne

N-Chlorosuccinimide (NCS)

Carbon tetrachloride (CCl₄)

Benzoyl peroxide (initiator)

Sodium bicarbonate solution (5% w/v)

Anhydrous magnesium sulfate

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 3-

Methyl-1-butyne (1.0 eq) in anhydrous carbon tetrachloride.

Add N-Chlorosuccinimide (1.1 eq) and a catalytic amount of benzoyl peroxide to the solution.

Heat the reaction mixture to reflux and monitor the reaction progress using gas

chromatography (GC) or thin-layer chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter to remove the succinimide

byproduct.
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Wash the filtrate with a 5% sodium bicarbonate solution and then with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

Purify the crude product by fractional distillation to obtain 4-Chloro-3-methylbut-1-yne.

Chemical Reactivity and Applications
4-Chloro-3-methylbut-1-yne is a valuable intermediate in organic synthesis due to its reactive

functional groups.[4] The primary modes of reactivity involve the terminal alkyne and the alkyl

chloride.

Nucleophilic Substitution
The chlorine atom can be displaced by various nucleophiles, allowing for the introduction of a

wide range of functional groups.

4-Chloro-3-methylbut-1-yne

Substituted Product

SN2 Reaction

Nucleophile (Nu-)

Click to download full resolution via product page

Nucleophilic substitution at the chloromethyl group.

Addition to the Alkyne
The carbon-carbon triple bond can undergo various addition reactions, such as hydrogenation,

halogenation, and hydrohalogenation.
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4-Chloro-3-methylbut-1-yne

Addition Product

Electrophilic Addition

Electrophile (E+)

Click to download full resolution via product page

Electrophilic addition across the triple bond.

Coupling Reactions
The terminal alkyne can participate in various coupling reactions, such as the Sonogashira

coupling, to form more complex molecules. This is particularly useful in the synthesis of

pharmaceutical intermediates and other fine chemicals.[4]

Reactants Catalysts

4-Chloro-3-methylbut-1-yne

Coupled Product (Ar-C≡C-CH(CH3)CH2Cl)

Aryl Halide (Ar-X) Pd Catalyst Cu(I) Catalyst Base

Click to download full resolution via product page

Sonogashira coupling of 4-Chloro-3-methylbut-1-yne.

Safety and Handling
4-Chloro-3-methylbut-1-yne is a flammable liquid and should be handled with appropriate

safety precautions in a well-ventilated fume hood. Personal protective equipment, including

safety goggles, gloves, and a lab coat, should be worn. Store in a cool, dry place away from

ignition sources. For detailed safety information, consult the Safety Data Sheet (SDS) from the

supplier.
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Conclusion
4-Chloro-3-methylbut-1-yne is a versatile chemical intermediate with significant potential in

organic synthesis. Its dual reactivity at the alkyl chloride and terminal alkyne functionalities

makes it a valuable building block for the construction of complex molecular architectures

relevant to the pharmaceutical and materials science industries. Further research into its

applications is warranted to fully explore its synthetic utility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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